Cas no 946760-87-8 (4-2-(3-fluorophenoxy)ethylpiperidine)

• Product Name: 4-2-(3-fluorophenoxy)ethylpiperidine
• CAS No: 946760-87-8
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 4721634
• PubChem ID: 26192448
• Update Time: 2025-05-20

4-2-(3-fluorophenoxy)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Fluorophenoxy)ethyl]piperidine
• 4-2-(3-fluorophenoxy)ethylpiperidine

• Inchi： 1S/C13H18FNO/c14-12-2-1-3-13(10-12)16-9-6-11-4-7-15-8-5-11/h1-3,10-11,15H,4-9H2
• InChI Key： UKFPJBYUNYBLJE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 21.3

Additional information on 4-2-(3-fluorophenoxy)ethylpiperidine

4-2-(3-Fluorophenoxy)EthylPiperidine: A Comprehensive Overview

4-2-(3-Fluorophenoxy)EthylPiperidine (CAS No. 946760-87-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring, a six-membered saturated cyclic amine, substituted with a 2-(3-fluorophenoxy)ethyl group. This substitution introduces both electronic and steric effects, which can influence the compound's reactivity and biological activity.

The synthesis of 4-2-(3-Fluorophenoxy)EthylPiperidine involves a series of well-established organic reactions. Typically, the starting material is piperidine, which undergoes alkylation or acylation to introduce the desired substituent. The introduction of the 3-fluorophenoxy group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

From a pharmacological perspective, 4-2-(3-Fluorophenoxy)EthylPiperidine exhibits interesting properties that make it a valuable compound for drug discovery. The piperidine ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance bioavailability and binding affinity to target proteins. The presence of the fluorine atom in the phenoxy group adds electron-withdrawing effects, potentially modulating the compound's lipophilicity and permeability across biological membranes.

Recent studies have explored the biological activity of 4-2-(3-Fluorophenoxy)EthylPiperidine in various contexts. For instance, researchers have investigated its role as a ligand in G-protein coupled receptor (GPCR) signaling pathways. The compound has shown moderate affinity for certain adrenergic receptors, suggesting potential applications in treating conditions such as hypertension or anxiety disorders. Additionally, its ability to modulate ion channels has been examined, with promising results in preclinical models of epilepsy.

The structural versatility of 4-2-(3-Fluorophenoxy)EthylPiperidine also lends itself to applications beyond pharmacology. In materials science, derivatives of this compound have been studied for their potential use as precursors in polymer synthesis or as additives in lubricants and coatings. The unique combination of amine functionality and aromatic substituents provides opportunities for cross-linking reactions or surface modification techniques.

From an environmental standpoint, understanding the degradation pathways of 4-2-(3-Fluorophenoxy)EthylPiperidine is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain soil bacteria can metabolize this compound under specific conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-2-(3-Fluorophenoxy)EthylPiperidine (CAS No. 946760-87-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure provides a foundation for exploring novel chemical reactions, drug discovery efforts, and materials innovation. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological advancements.